![molecular formula C6H6N2O4 B1601521 [(5-Methylisoxazol-3-yl)amino](oxo)acetic acid CAS No. 91933-54-9](/img/structure/B1601521.png)
[(5-Methylisoxazol-3-yl)amino](oxo)acetic acid
Overview
Description
“(5-Methylisoxazol-3-yl)aminoacetic acid” is a chemical compound with the empirical formula C8H10N2O4S and a molecular weight of 230.24 . It is a solid substance .
Molecular Structure Analysis
The SMILES string of this compound is O=C (CSCC (O)=O)NC1=NOC ©=C1 . This notation provides a way to represent the structure of the molecule in a textual format.Physical And Chemical Properties Analysis
“(5-Methylisoxazol-3-yl)aminoacetic acid” is a solid substance . It has an empirical formula of C8H10N2O4S and a molecular weight of 230.24 .Mechanism of Action
The mechanism of action of [(5-Methylisoxazol-3-yl)amino](oxo)acetic acid is not well understood. However, it is believed that it acts as an inhibitor of certain enzymes, such as proteases. It has also been suggested that it may act as an agonist of certain receptors, such as the G-protein coupled receptors.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as proteases, and to act as an agonist of certain receptors, such as the G-protein coupled receptors. It has also been found to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
[(5-Methylisoxazol-3-yl)amino](oxo)acetic acid has a number of advantages for use in lab experiments. It is non-toxic, water-soluble, and relatively inexpensive. It is also relatively stable and can be stored for long periods of time without degradation. However, it is important to note that this compound is not approved for use in humans, and its effects on humans are not well understood.
Future Directions
There are a number of potential future directions for research involving [(5-Methylisoxazol-3-yl)amino](oxo)acetic acid. These include further investigation into its mechanism of action, as well as its potential applications in the development of new drugs and therapies. Additionally, further research into its biochemical and physiological effects may lead to new insights into the role of this compound in human health. Finally, further research into its potential as a model compound for studying the mechanism of action of other compounds could lead to new therapeutic strategies.
Scientific Research Applications
[(5-Methylisoxazol-3-yl)amino](oxo)acetic acid has been used in a variety of scientific research applications. It has been used as a substrate for various enzymes, as a reagent in chemical synthesis, and as a model compound for studying the mechanism of action of other compounds. It has also been used in the synthesis of other compounds, such as the antibiotic cephalosporin.
properties
IUPAC Name |
2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O4/c1-3-2-4(8-12-3)7-5(9)6(10)11/h2H,1H3,(H,10,11)(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQLZGIZUEZWTTQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80543384 | |
Record name | [(5-Methyl-1,2-oxazol-3-yl)amino](oxo)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80543384 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
91933-54-9 | |
Record name | [(5-Methyl-1,2-oxazol-3-yl)amino](oxo)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80543384 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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